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Compound of Interest

Compound Name: 3,5-Dimethoxybenzoyl chloride

Cat. No.: B108687 Get Quote

An In-depth Technical Guide to 3,5-
Dimethoxybenzoyl Chloride
For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of 3,5-Dimethoxybenzoyl chloride, a valuable

reagent in organic synthesis, particularly in the development of pharmaceutical compounds.

This document details its chemical identity, physical properties, and a standardized protocol for

its synthesis, aimed at professionals in research and drug development.

Chemical Identity and Structure
IUPAC Name: 3,5-dimethoxybenzoyl chloride[1]

Canonical SMILES: COC1=CC(=CC(=C1)C(=O)Cl)OC[1]

Chemical Structure:

The structure of 3,5-Dimethoxybenzoyl chloride is characterized by a benzene ring

substituted with two methoxy groups at positions 3 and 5, and a benzoyl chloride group at

position 1.

Physicochemical Properties
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A summary of the key quantitative data for 3,5-Dimethoxybenzoyl chloride is presented in the

table below for easy reference and comparison.

Property Value Reference

Molecular Formula C₉H₉ClO₃ [2]

Molecular Weight 200.62 g/mol [2]

Appearance Solid [2]

Melting Point 43-46 °C [2]

Boiling Point 157-158 °C at 16 mmHg [2]

CAS Number 17213-57-9 [2]

Experimental Protocol: Synthesis of 3,5-
Dimethoxybenzoyl Chloride
This section details a common and effective method for the synthesis of 3,5-
Dimethoxybenzoyl chloride from 3,5-dimethoxybenzoic acid.

Reaction Principle: The synthesis involves the conversion of a carboxylic acid (3,5-

dimethoxybenzoic acid) to an acyl chloride using thionyl chloride (SOCl₂) as the chlorinating

agent. A catalytic amount of dimethylformamide (DMF) is often used to facilitate the reaction.

Materials:

3,5-dimethoxybenzoic acid (72.9 g)

Toluene (320 ml)

Thionyl chloride (40 ml)

Dimethylformamide (DMF) (2 drops)

Procedure:
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Suspend 72.9 g of 3,5-dimethoxybenzoic acid in 320 ml of toluene in a reaction flask.

Add 2 drops of dimethylformamide to the suspension.

Heat the suspension to 50 °C.

Add 40 ml of thionyl chloride dropwise over a period of 10 minutes, maintaining the

temperature at 50 °C.

After the addition is complete, heat the reaction mixture to 90 °C. A vigorous evolution of gas

(HCl and SO₂) will be observed.

Stir the mixture at 90 °C for 2 hours to ensure the reaction goes to completion.

Cool the reaction mixture to room temperature.

Concentrate the solution by removing the toluene and excess thionyl chloride using a rotary

evaporator.

To ensure complete removal of thionyl chloride, add fresh toluene and repeat the

evaporation step.

Dry the resulting oily residue under a high vacuum for 15 minutes to yield 3,5-
dimethoxybenzoyl chloride.[3]

Characterization Data:

¹H NMR (DMSO-d₆, 90 MHz): Spectral data is available for the synthesized compound.[1]

IR Spectrum: The infrared spectrum of 3,5-Dimethoxybenzoyl chloride is available and can

be used for structural confirmation.[4]

Synthesis Workflow
The following diagram illustrates the key steps in the synthesis of 3,5-Dimethoxybenzoyl
chloride.
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Caption: Synthesis of 3,5-Dimethoxybenzoyl chloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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